Cas no 13368-86-0 (1,2,5-Thiadiazole-3-carboxylic acid)

• Product Name: 1,2,5-Thiadiazole-3-carboxylic acid
• CAS No: 13368-86-0
• MF: C₃H₂N₂O₂S
• MW: 130.125178813934
• MDL: MFCD01334979
• CID: 138685
• PubChem ID: 1398314
• Update Time: 2025-05-25

1,2,5-Thiadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole-3-carboxylic acid
• [1,2,5]Thiadiazole-3-carboxylic acid
• 1,2,5-Thiadiazol-3-carbonsaeure
• 1,2,5-thiadiazol-3-carboxylic acid
• 2,1,3-Thiadiazol-carbonsaeure-(4)
• thiadiazole carboxylic acid
• BB 0254862
• CCG-358182
• CHEMBL247135
• DTXSID30362769
• SY123045
• Z425800962
• GFTBMBHVZZFGCK-UHFFFAOYSA-N
• BS-12889
• 13368-86-0
• AB09086
• 1,2,5-thiadiazole-3-carboxylic acid, AldrichCPR
• F2169-0490
• SCHEMBL1656922
• FT-0648372
• EN300-42270
• AKOS002664358
• F16493
• A806663
• MFCD01334979
• AKOS000520461
• 1,2,5-Thiadiazole-3-carboxylicacid
• 1,2,5-Thiadiazole-3-carboxylic acid≥ 99% (assay)
• STK727290
• DB-062986

• MDL： MFCD01334979
• Inchi： 1S/C3H2N2O2S/c6-3(7)2-1-4-8-5-2/h1H,(H,6,7)
• InChI Key： GFTBMBHVZZFGCK-UHFFFAOYSA-N
• SMILES： S1N=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 129.98400
• Monoisotopic Mass: 129.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.67
• Melting Point: 89℃
• Boiling Point: 292.8℃/760mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.631
• PSA: 91.32000
• LogP: 0.23630

1,2,5-Thiadiazole-3-carboxylic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,2,5-Thiadiazole-3-carboxylic acid

1,2,5-Thiadiazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 13368-86-0, commonly referred to as 1,2,5-thiadiazole-3-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of heterocyclic compounds, specifically the thiadiazole family, which has garnered considerable attention due to its versatile applications in various industries. The thiadiazole ring structure is a five-membered ring containing sulfur and nitrogen atoms, making it highly reactive and suitable for numerous chemical modifications.

1,2,5-thiadiazole-3-carboxylic acid is widely recognized for its role as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The carboxylic acid group attached to the thiadiazole ring facilitates its participation in various chemical reactions, such as esterification and amidation, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 1,2,5-thiadiazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiadiazole ring. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and green chemistry approaches. These advancements have not only improved the yield but also reduced the environmental impact of the production process.

In terms of applications, 1,2,5-thiadiazole-3-carboxylic acid has found utility in agrochemicals, where it serves as a precursor for fungicides and herbicides. Its ability to inhibit key enzymes involved in plant pathogenic processes makes it a valuable component in crop protection products. Furthermore, recent studies have demonstrated its potential as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are used in gas storage and catalysis.

The structural versatility of 1,2,5-thiadiazole-3-carboxylic acid has also made it a subject of interest in academic research. Scientists have investigated its electronic properties and reactivity under different conditions. For instance, studies on its interaction with transition metals have revealed its potential as a ligand in organometallic chemistry. These findings underscore its importance as a multifunctional compound with applications across diverse scientific disciplines.

From an environmental standpoint, researchers have focused on developing sustainable methods for synthesizing 1,2,5-thiadiazole-3-carboxylic acid. This includes exploring biocatalytic pathways and utilizing renewable feedstocks to reduce reliance on fossil fuels. Such efforts align with global initiatives aimed at promoting green chemistry and reducing carbon footprints.

In conclusion,1,2,5-thiadiazole-3-carboxylic acid (CAS No. 13368-86-0) is a versatile compound with significant implications in drug discovery, agrochemicals, materials science